Cas no 642462-50-8 (3H-1,2,4-Triazole-3-thione, 4,4'-(1,4-phenylene)bis[2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4,4'-(1,4-phenylene)bis[2,4-dihydro-
• CAS No: 642462-50-8
• Molecular Formula: C₁₀H₈N₆S₂
• Molecular Weight: 276.34072
• CID: 424464
• PubChem ID: 20591788

3H-1,2,4-Triazole-3-thione, 4,4'-(1,4-phenylene)bis[2,4-dihydro- Properties

Names and Identifiers

• 4-[4-(5-sulfanylidene-1H-1,2,4-triazol-4-yl)phenyl]-1H-1,2,4-triazole-5-thione
• 4,4'-(1,4-Phenylene)di(2,4-dihydro-3H-1,2,4-triazole-3-thione)
• DTXSID60608985
• 642462-50-8
• SCHEMBL14204081

• InChIKey： GUCNSVCHZOEJQP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N6S2/c17-9-13-11-5-15(9)7-1-2-8(4-3-7)16-6-12-14-10(16)18/h1-6H,(H,13,17)(H,14,18)
• SMILES： C1=CC(=CC=C1N2C=NNC2=S)N3C=NNC3=S

Computed Properties

• Exact Mass: 276.02544
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 276.02518663g/mol
• Heavy Atom Count: 18
• Complexity: 386
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 55.26